Cas no 2567963-78-2 (1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-, methyl ester)

• Product Name: 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-, methyl ester
• CAS No: 2567963-78-2
• MF: C₁₁H₉BrFNO₂
• MW: 286.09706568718
• MDL: MFCD32695989
• CID: 4784694
• Update Time: 2025-05-20

1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-, methyl ester

• MDL： MFCD32695989
• Inchi： 1S/C11H9BrFNO2/c1-14-5-7(11(15)16-2)10-8(13)3-6(12)4-9(10)14/h3-5H,1-2H3
• InChI Key： SBFXQKFBUSVQTN-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(F)=CC(Br)=C2)C(C(OC)=O)=C1

Additional information on 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-, methyl ester

Comprehensive Overview of 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-, methyl ester (CAS No. 2567963-78-2)

The compound 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-, methyl ester (CAS No. 2567963-78-2) is a highly specialized indole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Indole derivatives are known for their diverse biological activities, and this particular compound, with its unique bromo and fluoro substitutions, offers promising potential in drug discovery and development. Researchers are increasingly focusing on halogenated indoles due to their enhanced stability and bioactivity, making this compound a subject of interest in modern medicinal chemistry.

One of the key features of 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-, methyl ester is its structural versatility. The presence of a methyl ester group at the 3-position and a methyl group at the 1-position of the indole ring provides a stable framework for further chemical modifications. This adaptability makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The bromo and fluoro substituents further enhance its reactivity, enabling selective functionalization for targeted applications.

In recent years, the demand for halogenated indole derivatives has surged, driven by their applications in oncology and neurology. For instance, compounds like 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-, methyl ester are being explored for their potential to modulate protein-protein interactions, a hot topic in cancer therapy. Additionally, the fluoro substitution is often associated with improved pharmacokinetic properties, such as increased membrane permeability and metabolic stability, which are critical for drug candidates. These attributes align with current trends in precision medicine, where researchers seek compounds with tailored biological effects.

From a synthetic chemistry perspective, the preparation of 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-, methyl ester involves multi-step reactions, including halogenation and esterification. The use of bromo and fluoro reagents requires careful optimization to achieve high yields and purity, which is essential for downstream applications. Advanced techniques like microwave-assisted synthesis and flow chemistry are being employed to streamline the production process, reflecting the industry's shift toward greener and more efficient methodologies.

The compound's relevance extends beyond pharmaceuticals. In agrochemical research, halogenated indoles are investigated for their potential as plant growth regulators or pest control agents. The 6-bromo-4-fluoro substitution pattern in 1H-Indole-3-carboxylic acid, 1-methyl-, methyl ester could impart unique properties that disrupt insect nervous systems or inhibit fungal growth, addressing global challenges in sustainable agriculture. This dual applicability in life sciences underscores its importance in interdisciplinary research.

Quality control and analytical characterization are critical for 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-, methyl ester. Techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify its purity and structural integrity. Given the compound's potential in high-value applications, suppliers and researchers must adhere to stringent standards to ensure reproducibility and safety. This emphasis on quality aligns with the broader regulatory trends in chemical manufacturing and drug development.

In conclusion, 1H-Indole-3-carboxylic acid, 6-bromo-4-fluoro-1-methyl-, methyl ester (CAS No. 2567963-78-2) represents a fascinating example of how subtle molecular modifications can unlock significant biological and chemical potential. Its versatility, combined with the growing interest in halogenated heterocycles, positions it as a compound of enduring relevance in scientific innovation. As research continues to uncover new applications, this indole derivative is poised to play a pivotal role in advancing both human health and agricultural sustainability.